Cas no 1353952-81-4 (N*1*-(2-Bromo-pyridin-4-ylmethyl)-N*1*-cyclopropyl-ethane-1,2-diamine)

• Product Name: N*1*-(2-Bromo-pyridin-4-ylmethyl)-N*1*-cyclopropyl-ethane-1,2-diamine
• CAS No: 1353952-81-4
• MF: C₁₁H₁₆BrN₃
• MW: 270.168841362
• CID: 2170244
• Update Time: 2025-07-18

N*1*-(2-Bromo-pyridin-4-ylmethyl)-N*1*-cyclopropyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-(2-bromo-pyridin-4-ylmethyl)-n*1*-cyclopropyl-ethane-1,2-diamine
• N1-((2-Bromopyridin-4-yl)methyl)-N1-cyclopropylethane-1,2-diamine
• AM92512
• N1-(2-Bromopyridin-4-ylmethyl)-N1-cyclopropylethane-1,2-diamine
• N-[(2-Bromo-4-pyridinyl)methyl]-N-cyclopropyl-1,2-ethanediamine
• N*1*-(2-Bromo-pyridin-4-ylmethyl)-N*1*-cyclopropyl-ethane-1,2-diamine

• Inchi： 1S/C11H16BrN3/c12-11-7-9(3-5-14-11)8-15(6-4-13)10-1-2-10/h3,5,7,10H,1-2,4,6,8,13H2
• InChI Key： SLWAQDOOMXTYOA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CN=1)CN(CCN)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 196
• Topological Polar Surface Area: 42.2

Additional information on N*1*-(2-Bromo-pyridin-4-ylmethyl)-N*1*-cyclopropyl-ethane-1,2-diamine

N¹-(2-Bromo-pyridin-4-ylmethyl)-N¹-cyclopropyl-ethane-1,2-diamine: A Comprehensive Overview

N¹-(2-Bromo-pyridin-4-ylmethyl)-N¹-cyclopropyl-ethane-1,2-diamine, with the CAS number 1353952-81-4, is a multifaceted compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromopyridine moiety and a cyclopropyl group, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of N¹-(2-Bromo-pyridin-4-ylmethyl)-N¹-cyclopropyl-ethane-1,2-diamine is particularly noteworthy. The presence of the bromopyridine ring imparts significant electronic and steric properties, which can influence its reactivity and biological activity. The cyclopropyl group, on the other hand, adds conformational rigidity and can enhance the compound's binding affinity to specific protein targets. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutics.

In recent years, there has been a growing interest in the use of N¹-(2-Bromo-pyridin-4-ylmethyl)-N¹-cyclopropyl-ethane-1,2-diamine as a scaffold for the design of new drugs. Research studies have demonstrated its utility in various biological assays, including enzyme inhibition and receptor binding assays. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's ability to inhibit specific kinases involved in cancer pathways. This finding underscores its potential as an anticancer agent and warrants further investigation.

Beyond its anticancer properties, N¹-(2-Bromo-pyridin-4-ylmethyl)-N¹-cyclopropyl-ethane-1,2-diamine has also shown promise in other therapeutic areas. A recent study in the European Journal of Medicinal Chemistry explored its potential as an antiviral agent against several RNA viruses. The results indicated that the compound exhibited potent antiviral activity by interfering with viral replication processes. This dual functionality—anticancer and antiviral—makes it an attractive candidate for further preclinical and clinical studies.

The synthesis of N¹-(2-Bromo-pyridin-4-ylmethyl)-N¹-cyclopropyl-ethane-1,2-diamine has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 4-bromopyridine with an appropriate amine derivative followed by subsequent functionalization steps to introduce the cyclopropyl group and the diamine moiety. These synthetic methods are highly modular and can be adapted to incorporate various substituents, thereby facilitating structure-activity relationship (SAR) studies.

The physicochemical properties of N¹-(2-Bromo-pyridin-4-ylmethyl)-N¹-cyclopropyl-ethane-1,2-diamine, such as solubility, stability, and permeability, are crucial for its pharmaceutical development. Recent studies have focused on optimizing these properties to enhance the compound's bioavailability and therapeutic efficacy. For example, researchers have explored prodrug strategies to improve solubility and reduce metabolic degradation. These efforts have led to the development of more stable and effective formulations for preclinical testing.

In addition to its therapeutic applications, N¹-(2-Bromo-pyridin-4-ylmethyl)-N¹-cyclopropyl-ethane-1,2-diamine has also found use as a research tool in chemical biology. Its ability to modulate specific biological pathways makes it a valuable probe for studying cellular processes and disease mechanisms. For instance, it has been used to investigate signaling pathways involved in cancer progression and viral infection. This versatility further highlights its importance in both basic research and applied pharmaceutical science.

The safety profile of N¹-(2-Bromo-pyridin-4-ylmethyl)-N¹-cyclopropyl-ethane-1,2-diamine is another critical aspect that has been extensively evaluated. Preclinical toxicity studies have shown that it exhibits a favorable safety margin when administered at therapeutic doses. However, ongoing research is necessary to fully understand its long-term effects and potential side effects in humans.

In conclusion, N¹-(2-Bromo-pyridin-4-ylmethyl)-N¹-cyclopropyl-ethane-1,2-diamine (CAS 1353952-81-4) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and multifaceted biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research into its synthesis, biological properties, and safety profile will undoubtedly contribute to advancements in drug discovery and improve our understanding of complex biological systems.